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Introduction
Methylammonium bromide (MABr), an organic halide salt with the chemical formula CH₃NH₃Br,

has garnered significant attention as a crucial precursor in the fabrication of perovskite solar

cells and other optoelectronic devices.[1][2][3] Its physical properties play a pivotal role in the

formation, stability, and performance of these advanced materials. This technical guide

provides a comprehensive overview of the core physical properties of methylammonium

bromide, including its crystallographic, optical, electronic, and thermal characteristics,

supplemented with detailed experimental protocols for its synthesis and characterization.

Core Physical Properties
Methylammonium bromide is a white crystalline solid that is soluble in water and polar organic

solvents.[2] Key physical constants are summarized below.

Property Value

Chemical Formula CH₃NH₃Br

Molecular Weight 111.97 g/mol [4]

Appearance White crystals or powder[2]

Melting Point 293-296 °C[5]
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Crystallographic Properties
The crystal structure of methylammonium bromide is a fundamental property that influences its

behavior in solid-state applications. While often studied as a component of the larger

perovskite structure, understanding the crystallography of pure MABr is essential.

Due to a lack of specific crystallographic data for pure methylammonium bromide in the

conducted searches, a detailed table of its lattice parameters and space group cannot be

provided at this time. Further experimental investigation is required to fully elucidate its crystal

structure.

Optical and Electronic Properties
The optical and electronic properties of methylammonium bromide are critical for its application

in optoelectronic devices. These properties are primarily investigated through UV-Vis

absorption and photoluminescence spectroscopy.

It is important to note that the majority of available research focuses on the optical properties of

methylammonium lead bromide (MAPbBr₃) perovskites, where MABr is a component. The

band gap of MAPbBr₃ is approximately 2.3 eV, and it exhibits photoluminescence around 529-

540 nm.[1] The intrinsic optical and electronic properties of pure methylammonium bromide are

not as extensively documented.

Thermal Properties
The thermal stability of methylammonium bromide is a crucial factor in the processing and

operational lifetime of perovskite-based devices. Thermogravimetric analysis (TGA) and

differential scanning calorimetry (DSC) are key techniques to evaluate its thermal behavior.

TGA has shown that methylammonium bromide evaporates in a single step. When

incorporated into a perovskite structure, its decomposition can release methylamine (CH₃NH₂)

and hydrogen bromide (HBr).[6]
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Property Observation

Thermal Decomposition

Decomposes to release methylamine (CH₃NH₂)

and hydrogen bromide (HBr) at elevated

temperatures.[6]

Solubility
Methylammonium bromide's solubility in various solvents is a critical parameter for its use in

solution-processed fabrication of perovskite films. It is known to be soluble in water and polar

organic solvents.

Solvent Solubility

Water Soluble[2]

Ethanol Soluble

N,N-Dimethylformamide (DMF) Soluble

Dimethyl sulfoxide (DMSO) Soluble[7]

Note: Quantitative solubility data across a range of temperatures is not readily available in the

reviewed literature and would require experimental determination.

Experimental Protocols
Detailed methodologies are essential for the reproducible synthesis and characterization of

methylammonium bromide.

Synthesis of High-Purity Methylammonium Bromide
This protocol describes a common method for synthesizing MABr for use in perovskite

applications.

Materials:

Methylamine (CH₃NH₂, 40% in water)
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Hydrobromic acid (HBr, 47% in water)

Ethanol

Dibutyl ether

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Vacuum oven

Procedure:

In a round-bottom flask placed in an ice bath, slowly add hydrobromic acid to a stirred

solution of methylamine. The reaction is exothermic and should be controlled to prevent

overheating.

Continue stirring the solution in the ice bath for 2 hours to ensure the reaction goes to

completion.

Remove the flask from the ice bath and allow it to warm to room temperature.

The crude product is obtained by removing the solvent using a rotary evaporator.

For purification, dissolve the crude product in a minimal amount of hot ethanol.

Slowly add dibutyl ether to the ethanol solution until a white precipitate begins to form.

Cool the solution to -5 to 5 °C to promote further crystallization.[5]

Collect the white crystals by vacuum filtration and wash them with a small amount of cold

dibutyl ether.[5]

Dry the purified methylammonium bromide crystals in a vacuum oven at 80-100 °C.[5]
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Characterization Techniques
Single-Crystal X-ray Diffraction (XRD):

Grow single crystals of MABr from a supersaturated solution (e.g., in ethanol/dibutyl ether).

Mount a suitable single crystal on a goniometer head.

Center the crystal in the X-ray beam of a single-crystal diffractometer.

Collect diffraction data by rotating the crystal and detector.

Process the diffraction data to determine the unit cell parameters, space group, and atomic

coordinates.

UV-Vis Absorption Spectroscopy:

Prepare a dilute solution of MABr in a suitable UV-transparent solvent (e.g., ethanol).

Use a UV-Vis spectrophotometer and a quartz cuvette.

Record a baseline spectrum with the pure solvent.

Measure the absorption spectrum of the MABr solution over the desired wavelength range

(typically 200-800 nm).

Photoluminescence (PL) Spectroscopy:

Place a crystalline powder sample of MABr in a solid-state sample holder.

Use a spectrofluorometer equipped with an excitation source (e.g., a xenon lamp or laser).

Excite the sample at a wavelength shorter than its expected emission.

Record the emission spectrum over a range of wavelengths longer than the excitation

wavelength.

Thermogravimetric Analysis (TGA):
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Place a small, accurately weighed amount of MABr powder into a TGA crucible.

Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,

nitrogen).

Record the mass of the sample as a function of temperature to determine the onset of

decomposition and mass loss profile.

Differential Scanning Calorimetry (DSC):

Seal a small, accurately weighed amount of MABr powder in a DSC pan.

Use an empty, sealed pan as a reference.

Heat the sample and reference pans at a controlled rate (e.g., 10 °C/min).

Record the differential heat flow between the sample and reference to identify phase

transitions (e.g., melting, solid-solid transitions) and their associated enthalpies.

Visualizations
Synthesis and Characterization Workflow
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Caption: Workflow for the synthesis and characterization of methylammonium bromide.

Crystal Structure of Methylammonium Bromide
As definitive crystallographic data for pure methylammonium bromide was not available in the

conducted searches, a visualization of its crystal structure cannot be accurately generated at
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this time. The structure consists of the methylammonium cation (CH₃NH₃⁺) and the bromide

anion (Br⁻) arranged in a crystal lattice.

Crystal Structure of Methylammonium Bromide (Conceptual)

Methylammonium Cation (CH₃NH₃⁺) Bromide Anion (Br⁻)
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Caption: Conceptual representation of the constituent ions of methylammonium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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